Cas no 1240598-06-4 (2-(Chloromethyl)-5-fluoropyrimidin-4(3H)-one)

• Product Name: 2-(Chloromethyl)-5-fluoropyrimidin-4(3H)-one
• CAS No: 1240598-06-4
• MF: C₅H₄ClFN₂O
• MW: 162.549463272095
• CID: 6941126
• PubChem ID: 129919154
• Update Time: 2025-05-08

2-(Chloromethyl)-5-fluoropyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1240598-06-4
• 2-(Chloromethyl)-5-fluoropyrimidin-4(3H)-one
• SCHEMBL24741850

• Inchi： 1S/C5H4ClFN2O/c6-1-4-8-2-3(7)5(10)9-4/h2H,1H2,(H,8,9,10)
• InChI Key： BKSHXTLFNNVSGY-UHFFFAOYSA-N
• SMILES： ClCC1=NC=C(C(N1)=O)F

Computed Properties

• Exact Mass: 161.9996186Da
• Monoisotopic Mass: 161.9996186Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.5Ų